2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate

• Molecular Formula: C14H20FNO2
• Molecular Weight: 253.31 g/mol
• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate
• InChI: InChI=1S/C14H20FNO2/c1-14(2,3)16(4)9-10-18-13(17)11-7-5-6-8-12(11)15/h5-8H,9-10H2,1-4H3
• InChI Key: PRGPBFOMMAKIFI-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(C)CCOC(=O)C1=CC=CC=C1F

Description

2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of benzoic acid and contains a tertiary amine and a fluorine atom in its structure. The unique properties of this compound make it an ideal candidate for use in various research fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate is not fully understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells. The compound is thought to interfere with the DNA synthesis and cell division processes, leading to cell death. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, leading to cell death. In addition, this compound has been shown to induce apoptosis, a process of programmed cell death that is important in the regulation of cell growth and development.

Advantages and Limitations for Lab Experiments

The use of 2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate in lab experiments has several advantages. This compound is readily available and can be synthesized in high yield and purity. It is also relatively stable and can be stored for extended periods without degradation. However, this compound also has some limitations. It is highly toxic and must be handled with care. In addition, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate. One area of research is the development of new drugs based on this compound. Further studies are needed to fully elucidate its mechanism of action and to identify potential targets for drug development. In addition, this compound could be studied for its potential use as a diagnostic tool for cancer. Further studies are also needed to optimize the synthesis of this compound and to develop more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of 2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate involves the reaction of benzoic acid with tert-butyl(methyl)amine and 2-fluoroethyl chloroformate. The reaction is carried out under controlled conditions, and the product is obtained in high yield and purity. The synthesis of this compound has been extensively studied, and various modifications have been made to improve the yield and efficiency of the reaction.

Scientific Research Applications

2-[Tert-butyl(methyl)amino]ethyl 2-fluorobenzoate has been widely used in scientific research due to its unique properties. This compound has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs. It has been shown to have potent anticancer activity and has been tested against various cancer cell lines. In addition, this compound has been studied for its potential use as a diagnostic tool for cancer.